Cas no 183062-96-6 (2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}acetic acid)

2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}acetic acid Properties

Names and Identifiers

• 2-(1-(tert-Butoxycarbonyl)azetidin-3-yl)acetic acid
• 1-Boc-3-azetidineacetic acid
• 1-Boc-3-Carboxymethyl-azetidine
• 2-(1-tert-Butoxycarbonylazetidin-3-yl)acetic acid
• 3-Azetidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-
• N-Boc-3-azetidine acetic acid
• 3-carboxymethyl-azetidine-1-carboxylic acid tert-butyl ester
• 2-[1-Boc-azetidin-3-yl]acetic Acid
• 1-Boc-3-azetidineacetic a...
• 2-(1-(boc)azetidin-3-yl)acetic acid
• [1-(tert-Butoxycarbonyl)azetidin-3-yl]acetic acid
• 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
• 1-Boc-3-azetidine acetic acid
• 3-Azetidineacetic acid, 1-[(1,1-diMethylethoxy)carbonyl]-
• N-Boc-3-azetidineacetic acid
• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}acetic acid
• PubChem10140
• KSC538I0
• +Expand

• MDL： MFCD02179028
• InChIKey： VEFHUWJIRFTGRB-UHFFFAOYSA-N
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-5-7(6-11)4-8(12)13/h7H,4-6H2,1-3H3,(H,12,13)
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])(C([H])([H])C(=O)O[H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 15
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Boiling Point: 341.6°C at 760 mmHg
• Melting Point: 116.0 to 120.0 deg-C
• Flash Point: 160.411℃